Oxymetazoline hydrochloride

Specification

• Description: Oxymetazoline hydrochloride is a hydrochloride salt resulting from the reaction of equimolar quantities of oxymetazoline and hydrogen chloride. A direct-acting sympathomimetic with marked alpha-adrenergic activity, it is a vasoconstrictor that is used to relieve nasal congestion. It has a role as an alpha-adrenergic agonist, a nasal decongestant, a sympathomimetic agent and a vasoconstrictor agent. It contains an oxymetazoline(1+).; Oxymetazoline Hydrochloride is the hydrochloride salt form of oxymetazoline, an imidazole derivative with a direct acting sympathomimetic property. Oxymetazoline binds to and activates alpha-2 adrenergic receptors. Upon nasal or ocular administration, oxymetazoline constricts the arterioles in the nose and eye, resulting in decreased nasal and conjunctival congestion, respectively.; A direct acting sympathomimetic used as a vasoconstrictor to relieve nasal congestion. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1251); See also: Oxymetazoline (has active moiety) ... View More ...
• CAS No.: 2315-02-8
• Molecular Formula: C16H24N2O.ClH; C16H25ClN2O
• Molecular Weight: 296.83 g/mol
• IUPAC Name: 6-tert-butyl-3-(4,5-dihydro-1H-imidazol-2-ylmethyl)-2,4-dimethylphenol;hydrochloride
• Standard InChI: InChI=1S/C16H24N2O.ClH/c1-10-8-13(16(3,4)5)15(19)11(2)12(10)9-14-17-6-7-18-14;/h8,19H,6-7,9H2,1-5H3,(H,17,18);1H
• Standard InChI Key: BEEDODBODQVSIM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1CC2=NCCN2)C)O)C(C)(C)C.Cl
• Canonical SMILES: CC1=CC(=C(C(=C1CC2=NCCN2)C)O)C(C)(C)C.Cl